Cas no 125617-30-3 (3-(3-chlorophenyl)oxiran-2-ylmethanol)

• Product Name: 3-(3-chlorophenyl)oxiran-2-ylmethanol
• CAS No: 125617-30-3
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 1218051
• PubChem ID: 19877004
• Update Time: 2025-10-28

3-(3-chlorophenyl)oxiran-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• Oxiranemethanol, 3-(3-chlorophenyl)-
• [3-(3-chlorophenyl)oxiran-2-yl]methanol
• 3-(3-chlorophenyl)oxiran-2-ylmethanol
• DTXSID60600904
• 125617-30-3
• EN300-1615878

• Inchi： 1S/C9H9ClO2/c10-7-3-1-2-6(4-7)9-8(5-11)12-9/h1-4,8-9,11H,5H2
• InChI Key： CBVIYQISIWXPFD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C(CO)O1

Computed Properties

• Exact Mass: 184.02917
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.76

Additional information on 3-(3-chlorophenyl)oxiran-2-ylmethanol

3-(3-Chlorophenyl)oxiran-2-ylmethanol (CAS No. 125617-30-3)

3-(3-Chlorophenyl)oxiran-2-ylmethanol, also known by its CAS registry number 125617-30-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a chlorophenyl group with an oxirane (epoxide) moiety and a methanol group. The combination of these functional groups makes it a versatile molecule with potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 3-(3-chlorophenyl)oxiran-2-ylmethanol involves a series of carefully controlled reactions, often starting from chlorobenzene derivatives and progressing through epoxidation and subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing the overall carbon footprint associated with its production.

One of the most promising areas of research involving 3-(3-chlorophenyl)oxiran-2-ylmethanol is its application in drug discovery. The molecule's epoxide group is known to participate in nucleophilic ring-opening reactions, which can lead to the formation of bioactive compounds with potential therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them candidates for novel drug development.

In addition to its pharmaceutical applications, 3-(3-chlorophenyl)oxiran-2-ylmethanol has also been explored for its role in polymer chemistry. The epoxide group can act as a cross-linking agent, enhancing the mechanical properties of polymers used in high-performance materials. Recent research has focused on incorporating this compound into biodegradable polymers, offering sustainable alternatives to traditional plastics.

The toxicological profile of 3-(3-chlorophenyl)oxiran-2-ylmethanol has also been a subject of interest. Studies indicate that while the compound exhibits low acute toxicity, long-term exposure may pose risks to certain organ systems. Regulatory agencies have established guidelines for safe handling and disposal of this compound to minimize environmental impact.

From a commercial standpoint, 3-(3-chlorophenyl)oxiran-2-ylmethanol is increasingly sought after due to its versatility and potential for value-added applications. Its ability to serve as an intermediate in the synthesis of more complex molecules positions it as a key component in modern chemical manufacturing.

In conclusion, 3-(3-chlorophenyl)oxiran-2-ylmethanol (CAS No. 125617-30-3) stands out as a multifaceted compound with diverse applications across various scientific disciplines. As research continues to uncover new avenues for its use, this compound is poised to play an even greater role in advancing technological and medical innovations.